![molecular formula C21H27N3O4S B2385235 2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(2,5-dimethylphenyl)acetamide CAS No. 1251568-94-1](/img/structure/B2385235.png)
2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(2,5-dimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(2,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H27N3O4S and its molecular weight is 417.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Characterization
This compound's pharmacological profile has been explored in the context of opioid receptors. For instance, one study investigated a similar compound, PF-04455242, focusing on its high affinity as a κ-opioid receptor antagonist. This research revealed its potential for treating depression and addiction disorders, highlighting its antidepressant-like efficacy and ability to attenuate stress-induced behavioral effects in mice (Grimwood et al., 2011).
Cognitive Function Enhancement
Studies have also examined compounds like DM-9384 for their effects on learning and memory. In various rat models, DM-9384 was found to enhance cognitive functions, demonstrating significant improvements in memory-related tasks. This suggests potential applications in addressing cognitive impairments (Sakurai et al., 1989).
Biological Activity and Synthesis
Research on the synthesis and biological activity of similar compounds has been conducted. For example, a study synthesized and analyzed the structure of a related compound, revealing its moderate herbicidal and fungicidal activities. This indicates potential agricultural applications (霍静倩 et al., 2016). Additionally, the synthesis processes of similar compounds have been detailed, providing insights into efficient production methods for pharmaceutical and research purposes (Guillaume et al., 2003).
Corrosion Inhibition
Some studies have looked into the use of acetamide derivatives as corrosion inhibitors. These compounds were tested in various mediums, demonstrating promising inhibition efficiencies. This suggests potential applications in materials science and engineering (Yıldırım & Cetin, 2008).
Cancer Research
There has been research on the cytotoxic activity of compounds derived from acetamide against cancer cell lines. One study synthesized a novel compound and tested its effectiveness on breast cancer cell lines, revealing good cytotoxicity and low toxicity on normal cells (Moghadam & Amini, 2018).
Properties
IUPAC Name |
2-[3-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]-N-(2,5-dimethylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O4S/c1-16-9-10-17(2)18(14-16)22-20(25)15-23-11-7-8-19(21(23)26)29(27,28)24-12-5-3-4-6-13-24/h7-11,14H,3-6,12-13,15H2,1-2H3,(H,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHJGCJJKZGDWLX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CN2C=CC=C(C2=O)S(=O)(=O)N3CCCCCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.